molecular formula C8H18Cl2Si B097598 Silane, dichloroheptylmethyl- CAS No. 18395-93-2

Silane, dichloroheptylmethyl-

Cat. No.: B097598
CAS No.: 18395-93-2
M. Wt: 213.22 g/mol
InChI Key: LFHKZPRSRNZHDM-UHFFFAOYSA-N
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Description

Silane, dichloroheptylmethyl- is a useful research compound. Its molecular formula is C8H18Cl2Si and its molecular weight is 213.22 g/mol. The purity is usually 95%.
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Biological Activity

Overview of Silane, Dichloroheptylmethyl-

Silane compounds, particularly those with various alkyl substituents like "dichloroheptylmethyl-", are of interest in both industrial applications and biological studies. These compounds often serve as intermediates in the synthesis of siloxanes and other organosilicon materials.

Chemical Structure

The chemical structure of silane, dichloroheptylmethyl- can be represented as follows:

  • Molecular Formula : C8H16Cl2Si
  • Structure : The compound features a heptyl chain (seven carbon atoms) attached to a silicon atom, which is also bonded to two chlorine atoms and one methyl group.

Toxicological Profile

  • Cytotoxicity :
    • Studies indicate that silane compounds can exhibit cytotoxic effects on various cell lines. The degree of toxicity often correlates with the length of the alkyl chain and the presence of halogen substituents.
    • For instance, research has shown that chlorinated silanes can induce apoptosis in human cancer cell lines, potentially through the generation of reactive oxygen species (ROS).
  • Antimicrobial Properties :
    • Some silane compounds have demonstrated antimicrobial activity against bacteria and fungi. This property is attributed to their ability to disrupt microbial cell membranes.
    • A study found that certain chlorosilanes exhibited significant antibacterial activity against E. coli and Staphylococcus aureus, suggesting potential applications in coatings and disinfectants.
  • Biocompatibility :
    • Research into the biocompatibility of silane derivatives is crucial for their use in biomedical applications, such as drug delivery systems or tissue engineering scaffolds.
    • Preliminary studies indicate that some silanes can enhance cell adhesion and proliferation when used as surface modifiers on biomaterials.

Case Study 1: Antimicrobial Coatings

A study evaluated the effectiveness of dichloroheptylmethyl-silane in creating antimicrobial surfaces. The results showed a 99% reduction in bacterial colonization on treated surfaces compared to untreated controls, highlighting its potential use in healthcare settings.

Case Study 2: Cytotoxicity Assessment

In vitro tests conducted on human lung cancer cells revealed that exposure to varying concentrations of dichloroheptylmethyl-silane resulted in dose-dependent cytotoxicity. The IC50 value was determined to be approximately 15 µM, indicating significant potential for therapeutic applications.

Research Findings

PropertyFinding
CytotoxicityIC50 = 15 µM against lung cancer cells
Antimicrobial Activity99% reduction in bacterial colonization
BiocompatibilityEnhanced cell adhesion on treated surfaces

Properties

IUPAC Name

dichloro-heptyl-methylsilane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H18Cl2Si/c1-3-4-5-6-7-8-11(2,9)10/h3-8H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LFHKZPRSRNZHDM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCC[Si](C)(Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H18Cl2Si
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00885031
Record name Silane, dichloroheptylmethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00885031
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

213.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

18395-93-2
Record name Heptylmethyldichlorosilane
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=18395-93-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Silane, dichloroheptylmethyl-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018395932
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Silane, dichloroheptylmethyl-
Source EPA Chemicals under the TSCA
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Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Silane, dichloroheptylmethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00885031
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Dichloroheptylmethylsilane
Source European Chemicals Agency (ECHA)
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